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The prevention and reversal of dental caries, a multifactorial disease characterized by the

demineralization of tooth enamel, is a primary goal in oral healthcare. While fluoride has long

been the cornerstone of caries prevention through its ability to promote remineralization and

form acid-resistant fluorapatite, emerging research has highlighted the synergistic potential of

combining fluoride with strontium. This guide provides an objective comparison of the

remineralization efficacy of strontium and fluoride, alone and in combination, supported by

experimental data from key in vitro studies.

Quantitative Data Comparison
The following tables summarize the quantitative data from two significant in vitro studies that

investigated the effects of strontium and fluoride on enamel remineralization.

Table 1: Effect of Strontium and Fluoride on Lesion Depth and Mineral Loss

This table presents data from a study by Thuy et al. (2008), which evaluated the

remineralization of artificial caries-like lesions in human enamel.[1]
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Treatment Group
Mean Lesion Depth
(μm) ± SD

Mean Mineral Loss
(vol% μm) ± SD

Percentage of
Remineralization
(%) ± SD

Fluoride (F) Only

0.05 ppm F 105.3 ± 15.8 3019 ± 456 18.9 ± 10.1

0.1 ppm F 98.7 ± 12.5 2898 ± 398 24.5 ± 8.7

1 ppm F 85.6 ± 11.2 2543 ± 354 35.8 ± 7.9

Strontium (Sr) +

Fluoride (F)

10 ppm Sr + 0.05 ppm

F
89.4 ± 13.1 2612 ± 412 31.5 ± 9.5

10 ppm Sr + 0.1 ppm

F
75.2 ± 10.9 2201 ± 311 46.2 ± 8.2

10 ppm Sr + 1 ppm F 68.9 ± 9.8 1987 ± 289 53.4 ± 7.1

Data adapted from Thuy et al., Archives of Oral Biology, 2008.[1]

Table 2: Effect of Strontium and Fluoride on Mineral Gain in Artificial Caries Lesions

This table showcases data from a study by Yassen et al. (2012), which assessed the

remineralization of artificial caries lesions in bovine enamel using a 3x3 factorial design.[2]
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Treatment Group Mean Mineral Gain (vol% μm) ± SD

0 ppm Sr + 0 ppm F 15.3 ± 8.2

0 ppm Sr + 0.05 ppm F 28.9 ± 10.1

0 ppm Sr + 0.1 ppm F 25.4 ± 9.5

10 ppm Sr + 0 ppm F 12.8 ± 7.5

10 ppm Sr + 0.05 ppm F 35.6 ± 11.2

10 ppm Sr + 0.1 ppm F 29.8 ± 10.8

15 ppm Sr + 0 ppm F 14.1 ± 7.9

15 ppm Sr + 0.05 ppm F 31.2 ± 10.5

15 ppm Sr + 0.1 ppm F 27.7 ± 9.9

Data adapted from Yassen et al., Quintessence International, 2012.[2]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Thuy et al. (2008) - In Vitro Enamel
Remineralization[1]

Specimen Preparation: Sixty caries-free human premolars were used. Enamel blocks (4x4

mm) were prepared from the buccal and lingual surfaces. The surfaces were polished with

wet silicon carbide paper and diamond paste.

Creation of Artificial Caries Lesions: The enamel blocks were immersed in a demineralizing

solution containing 2.2 mM CaCl₂, 2.2 mM KH₂PO₄, and 50 mM acetic acid (pH 4.4) for 96

hours at 37°C.

Remineralization Treatment: The demineralized enamel blocks were divided into six groups

and immersed in remineralizing solutions for 14 days at 37°C. The remineralizing solutions
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contained 1.5 mM CaCl₂, 0.9 mM KH₂PO₄, and 20 mM HEPES buffer (pH 7.0) with varying

concentrations of fluoride and strontium as detailed in Table 1.

Analysis: Lesion depth and mineral loss were determined using transversal

microradiography (TMR). The percentage of remineralization was calculated based on the

change in mineral loss.

Protocol 2: Yassen et al. (2012) - In Vitro Enamel
Remineralization[2]

Specimen Preparation: One hundred and thirty-five bovine incisors were used to prepare

enamel specimens. The labial surfaces were polished.

Creation of Artificial Caries Lesions: Artificial caries lesions were created by immersing the

specimens in a demineralizing solution containing 0.1 M lactic acid and 0.2% Carbopol

C907, saturated with hydroxyapatite at pH 5.0, for 144 hours at 37°C.

Remineralization Treatment: The specimens were randomly assigned to nine treatment

groups (n=15) in a 3x3 factorial design with varying concentrations of strontium (0, 10, or 15

ppm) and fluoride (0, 0.05, or 0.1 ppm) in a remineralizing solution. The specimens were

subjected to a pH cycling model for 10 days, alternating between the treatment solutions and

a demineralizing solution.

Analysis: The mineral gain in the lesions was quantified using transversal microradiography

(TMR).

Proposed Mechanism of Synergistic Action
While the precise signaling pathways are still under investigation, the synergistic effect of

strontium and fluoride is believed to stem from their influence on the crystallization of

hydroxyapatite, the primary mineral component of enamel.
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Caption: Proposed mechanism of the synergistic effect of strontium and fluoride on enamel

remineralization.

The diagram illustrates that both fluoride and strontium individually contribute to

remineralization by forming more stable apatite crystals. Fluoride promotes the formation of

fluorapatite, which is less soluble in acidic conditions than hydroxyapatite. Strontium, being

chemically similar to calcium, can be incorporated into the hydroxyapatite lattice to form

strontium-substituted hydroxyapatite. The synergistic effect is most pronounced when both ions

are present, leading to the formation of strontium-substituted fluorohydroxyapatite. This novel

crystal structure is suggested to have enhanced bioactivity and even lower solubility, resulting

in a more robust and acid-resistant remineralized enamel surface.[3][4]

Experimental Workflow
The general workflow for in vitro studies investigating enamel remineralization is depicted

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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